N-(2-phenylethyl)-4-(1H-tetrazol-1-ylmethyl)benzamide

Specification

• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol
• IUPAC Name: N-(2-phenylethyl)-4-(tetrazol-1-ylmethyl)benzamide
• Standard InChI: InChI=1S/C17H17N5O/c23-17(18-11-10-14-4-2-1-3-5-14)16-8-6-15(7-9-16)12-22-13-19-20-21-22/h1-9,13H,10-12H2,(H,18,23)
• Standard InChI Key: CZIPCWFPIVYELU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)CN3C=NN=N3
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)CN3C=NN=N3

Introduction

N-(2-phenylethyl)-4-(1H-tetrazol-1-ylmethyl)benzamide is a synthetic organic compound that belongs to the class of benzamides. This compound features a tetrazole ring and a phenylethyl group attached to a benzamide core, which are crucial for its potential biological activities. Despite the lack of specific information on this exact compound in the provided search results, its structure suggests it could be of interest in medicinal chemistry due to the presence of functional groups known for their pharmacological properties.

Synthesis and Production

The synthesis of N-(2-phenylethyl)-4-(1H-tetrazol-1-ylmethyl)benzamide would typically involve several key steps, including the formation of the tetrazole ring and the attachment of the phenylethyl group to the benzamide core. Industrial production might utilize advanced methods such as continuous flow reactors to optimize yield and purity.

Research Findings and Future Directions

While specific research findings on N-(2-phenylethyl)-4-(1H-tetrazol-1-ylmethyl)benzamide are not available, compounds with similar structures have shown promise in medicinal chemistry. Future research should focus on synthesizing this compound and evaluating its biological activities through in vitro and in vivo studies. This could involve assessing its antimicrobial, anti-inflammatory, or other pharmacological properties.